Cas no 1864074-73-6 (Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride)

• Product Name: Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride
• CAS No: 1864074-73-6
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5719806
• PubChem ID: 86263170
• Update Time: 2025-06-18

Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747849
• EN300-241204
• CS-0448804
• 1864074-73-6
• cyclobutyl(2-methoxyphenyl)methanamine hydrochloride
• cyclobutyl-(2-methoxyphenyl)methanamine;hydrochloride
• F2167-2235
• Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-14-11-8-3-2-7-10(11)12(13)9-5-4-6-9;/h2-3,7-9,12H,4-6,13H2,1H3;1H
• InChI Key： HVIFZNMFEKSBLJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1C(C1CCC1)N

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride

Cyclobutyl(2-methoxyphenyl)methanamine Hydrochloride (CAS No. 1864074-73-6)

Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride (CAS No. 1864074-73-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its cyclobutyl and 2-methoxyphenyl substituents, which confer specific pharmacological properties.

The chemical structure of Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride consists of a cyclobutane ring attached to a benzene ring via a methylene bridge, with a methoxy group at the 2-position of the benzene ring. The amine group is protonated, forming the hydrochloride salt. This unique arrangement of functional groups provides the compound with distinct physical and chemical properties, making it an interesting candidate for further investigation.

In terms of physical properties, Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride is a white crystalline solid with a melting point of approximately 150-155°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, but less soluble in non-polar solvents like hexane. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The synthesis of Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride typically involves several steps, including the formation of the cyclobutane ring, the introduction of the methoxy group on the benzene ring, and the final amination step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, one study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In the context of pharmacology, Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride has shown promising activity in several biological assays. Preliminary studies have indicated that it exhibits moderate affinity for certain neurotransmitter receptors, particularly serotonin (5-HT) receptors. This property makes it a potential lead compound for the development of new therapeutic agents targeting neurological disorders such as depression and anxiety.

Furthermore, recent research has explored the antimicrobial properties of Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride could be further developed as an antimicrobial agent.

In addition to its potential therapeutic applications, Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride has also been studied for its toxicological profile. Preclinical studies have shown that it has low acute toxicity when administered orally or intraperitoneally to rodents. However, further long-term toxicity studies are necessary to fully assess its safety profile before it can be considered for clinical trials.

The pharmaceutical industry is continuously exploring new compounds with unique structures and properties to address unmet medical needs. Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride represents one such compound that holds promise for future drug development. Its combination of pharmacological activity and favorable physical properties makes it an attractive candidate for further investigation.

In conclusion, Cyclobutyl(2-methoxyphenyl)methanamine hydrochloride (CAS No. 1864074-73-6) is a fascinating compound with potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its biological activities and therapeutic potential, contributing to the advancement of drug discovery and development.